Cas no 1805161-61-8 (1-Chloro-2,4-dimethyl-6-fluorobenzene)

• Product Name: 1-Chloro-2,4-dimethyl-6-fluorobenzene
• CAS No: 1805161-61-8
• MF: C₈H₈ClF
• MW: 158.600524902344
• CID: 5001053
• Update Time: 2025-06-12

1-Chloro-2,4-dimethyl-6-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2,4-dimethyl-6-fluorobenzene
• 2-chloro-1-fluoro-3,5-dimethylbenzene

• Inchi： 1S/C8H8ClF/c1-5-3-6(2)8(9)7(10)4-5/h3-4H,1-2H3
• InChI Key： XVRFEUWQRMGZMX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C)C=C1C)F

Computed Properties

• Exact Mass: 158.03
• Monoisotopic Mass: 158.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Additional information on 1-Chloro-2,4-dimethyl-6-fluorobenzene

Recent Advances in the Application of 1-Chloro-2,4-dimethyl-6-fluorobenzene (CAS: 1805161-61-8) in Chemical and Pharmaceutical Research

1-Chloro-2,4-dimethyl-6-fluorobenzene (CAS: 1805161-61-8) is a halogenated aromatic compound that has recently gained attention in chemical and pharmaceutical research due to its unique structural properties and potential applications in drug synthesis and material science. This research briefing aims to provide an overview of the latest studies and developments involving this compound, focusing on its synthesis, reactivity, and potential therapeutic applications.

Recent studies have highlighted the role of 1-Chloro-2,4-dimethyl-6-fluorobenzene as a versatile intermediate in the synthesis of complex organic molecules. Its electron-withdrawing substituents (chloro and fluoro groups) and steric hindrance from the methyl groups make it a valuable building block for designing pharmaceuticals with improved metabolic stability and bioavailability. Researchers have explored its use in cross-coupling reactions, nucleophilic aromatic substitutions, and as a precursor for agrochemicals and specialty chemicals.

In pharmaceutical research, this compound has been investigated for its potential in developing novel kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders. The compound's ability to modulate electronic and steric properties of drug candidates has made it particularly valuable in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, recent advances in catalytic systems have improved the efficiency of reactions involving 1-Chloro-2,4-dimethyl-6-fluorobenzene. Palladium-catalyzed cross-coupling reactions with this substrate have achieved yields exceeding 85% under optimized conditions, as reported in a 2024 ACS Catalysis publication. These methodological improvements have significant implications for scaling up production of derivatives for biological evaluation.

Safety and environmental considerations of 1-Chloro-2,4-dimethyl-6-fluorobenzene have also been addressed in recent research. While the compound shows moderate toxicity in standard assays, its environmental persistence is relatively low compared to similar halogenated aromatics. Green chemistry approaches are being developed to minimize waste generation during its synthesis and application, aligning with the pharmaceutical industry's increasing focus on sustainable practices.

Looking forward, the unique properties of 1-Chloro-2,4-dimethyl-6-fluorobenzene position it as a valuable tool for medicinal chemists and material scientists. Ongoing research is exploring its potential in creating novel fluorescent probes for biological imaging and as a building block for advanced materials with tailored electronic properties. The compound's versatility suggests it will continue to play an important role in chemical and pharmaceutical innovation in the coming years.